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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414

For Immediate Release

This technical whitepaper provides an in-depth overview of calcium lactate gluconate, a
highly soluble organic calcium salt. Designed for researchers, scientists, and drug development
professionals, this document details its chemical properties, comprehensive regulatory status in
key markets, and validated analytical methodologies for quality control.

Core Compound Information

Calcium lactate gluconate is a salt composed of calcium, lactate, and gluconate.[1] It is
distinguished by its high bioavailability and neutral taste, making it a preferred choice for
calcium fortification in pharmaceutical, nutraceutical, and food and beverage applications.[1][2]
[3] While often referred to by the CAS number 11116-97-5, it is technically a mixture of calcium
lactate and calcium gluconate.[1][4]

Physicochemical Properties

The compound is a white, odorless, crystalline powder known for its excellent and rapid
solubility in water.[1][4][5] This high solubility is a key functional advantage over other common
calcium salts.[3][4]
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Property Value Source(s)

CAS Number 11116-97-5 [L][21[3]1[5]16]
White to off-white, odorless

Appearance [1114]

powder or granules

Molecular Formula

CoH1sCaO1o (simplified)
Cas(C3Hs03)6:(CeH1107)4-2H2

O (mixture)

[1](21[3]

324.29 g/mol (simplified)

Molecular Weight _ [21[3][7]
~1551.4 g/mol (mixture)
. Highly soluble in water (~20-40
Solubility [41151[8]
g/100 mL)
Taste Neutral [11[3][4]
pH (1% solution) ~6.0 [5]

Regulatory Landscape

Calcium lactate gluconate is widely accepted for use in food and pharmaceutical products

globally, with its regulatory status primarily derived from the individual approvals of its

components, calcium lactate and calcium gluconate.
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Jurisdiction Regulation Details Source(s)

Generally Recognized
as Safe (GRAS).
Calcium lactate is
listed under 21 CFR
§184.1207 and
calcium gluconate

United States FDA - 21 CFR under 21 CFR [4]
§184.1199. Calcium
lactate gluconate is
self-affirmed GRAS
for use as a flavoring
agent in beverages up
to 0.25%.

Calcium lactate
(E327) and calcium
gluconate (E578) are
generally permitted

Europe (EC) No 1333/2008 food additives that [4]
may be added to all
foodstuffs following
the 'quantum satis’

principle.

Both salts are
Europe Directive 2002/46/EC permitted for use in [4]

food supplements.

Listed on the positive
Europe (EC) No 1925/2006 list for use in food [4]

fortification.

Experimental Protocols & Methodologies

Accurate quantification and quality control are critical for ensuring the safety and efficacy of
calcium lactate gluconate in final products. The following are established analytical methods.
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Assay of Calcium Content by Complexometric Titration

This method, adapted from the United States Pharmacopeia (USP) monograph for calcium
lactate, determines the total calcium content.[9][10]

Principle: Calcium ions (Ca2*) are titrated with a standardized solution of a chelating agent,
disodium edetate (EDTA), at an alkaline pH. The endpoint is detected using a colorimetric
indicator, such as hydroxy naphthol blue, which changes color when all calcium ions have been
complexed by the EDTA.

Methodology:

o Sample Preparation: Accurately weigh approximately 350 mg of the dried calcium lactate
gluconate sample.

» Dissolution: Dissolve the sample in 150 mL of water containing 2 mL of dilute hydrochloric
acid.

o Titration:

o While stirring, add approximately 30 mL of 0.05 M disodium edetate VS from a 50-mL
buret.

o Add 15 mL of 1 N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

o Continue the titration with the 0.05 M disodium edetate solution until the endpoint is
marked by a distinct blue color.

e Calculation: Each mL of 0.05 M disodium edetate is equivalent to a specific mass of calcium,
which is used to calculate the percentage of calcium in the original sample.

Simultaneous Determination of Lactate and Gluconate
by RP-HPLC

This Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method allows for
the simultaneous quantification of the lactate and gluconate components.
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Principle: The method separates lactic acid and gluconic acid on a C18 reversed-phase
column. The components are eluted using an isocratic mobile phase and detected by their
absorbance at a low UV wavelength.

Methodology:

e Chromatographic System:

o

Column: C18, 4.6 mm x 150 mm, 5 pum particle size.

[¢]

Mobile Phase: 0.025 mol/L Sodium Dihydrogen Phosphate (NaH2POa4), with pH adjusted
to 2.50.

Flow Rate: 1.0 mL/min.

[¢]

[e]

Detection: UV at 210 nm.

o Standard Preparation: Prepare standard solutions of known concentrations of lactic acid and
gluconic acid in water.

o Sample Preparation: Accurately weigh and dissolve the calcium lactate gluconate sample
in water to achieve a concentration within the linear range of the assay.

e Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.
Record the peak areas.

o Calculation: Compare the peak areas of lactate and gluconate from the sample solution to
those from the standard solutions to determine their respective concentrations.

Visualized Workflows and Pathways
Quality Control Workflow

The following diagram illustrates a typical quality control workflow for a pharmaceutical
ingredient like calcium lactate gluconate, from raw material receipt to final product release.
[11][12][13]
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Figure 1: Pharmaceutical Quality Control Workflow
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Calcium Signaling Pathway

As a calcium supplement, calcium lactate gluconate provides bioavailable calcium ions that
participate in numerous intracellular signaling pathways.[14] The diagram below provides a
simplified overview of a common calcium signaling cascade initiated by a G protein-coupled
receptor (GPCR).[3][5][6]

Figure 2: Simplified GPCR-Mediated Calcium Signaling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Calcium Lactate Gluconate:
Properties, Regulation, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105414+#calcium-lactate-gluconate-cas-number-and-
regulatory-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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